Cas no 10575-56-1 (3,4,4-trimethylpentan-2-ol)
3,4,4-trimethylpentan-2-ol structure
Product Name:3,4,4-trimethylpentan-2-ol
CAS No:10575-56-1
MF:C8H18O
MW:130.227922916412
CID:893727
PubChem ID:23180163
Update Time:2025-04-19
3,4,4-trimethylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-pentanol, 3,4,4-trimethyl
- 3,4,4-trimethylpentan-2-ol
-
- Inchi： 1S/C8H18O/c1-6(7(2)9)8(3,4)5/h6-7,9H,1-5H3
- InChI Key： MXDGSCZQIMQLII-UHFFFAOYSA-N
- SMILES： OC(C)C(C)C(C)(C)C
Computed Properties
- Exact Mass: 130.13584
- Monoisotopic Mass: 130.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 81.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4,4-trimethylpentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247015-1.0g |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1247015-50mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 50mg |
$468.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-100mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 100mg |
$490.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-250mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 250mg |
$513.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-500mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 500mg |
$535.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-1000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 1000mg |
$557.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-2500mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 2500mg |
$1089.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-5000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 5000mg |
$1614.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-10000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 10000mg |
$2393.0 | 2023-10-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580304-50mg |
3,4,4-Trimethylpentan-2-ol |
10575-56-1 | 98% | 50mg |
￥12852.00 | 2024-08-09 |
3,4,4-trimethylpentan-2-ol Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
10575-56-1 (3,4,4-trimethylpentan-2-ol) Related Products
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